2-methyl-N-2-pyrimidinyl-3-furamide

• IUPAC Name: 2-methyl-N-pyrimidin-2-ylfuran-3-carboxamide
• InChI: InChI=1S/C10H9N3O2/c1-7-8(3-6-15-7)9(14)13-10-11-4-2-5-12-10/h2-6H,1H3,(H,11,12,13,14)
• InChI Key: RACIRUDXJCLONP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NC2=NC=CC=N2
• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol

Description

2-methyl-N-2-pyrimidinyl-3-furamide (MPF) is a synthetic compound that has been extensively studied for its potential applications in scientific research. MPF is a furan-based compound that is structurally similar to other compounds that have been shown to have biological activity.

Mechanism of Action

The mechanism of action of 2-methyl-N-2-pyrimidinyl-3-furamide is not fully understood, but it is thought to act through the inhibition of various enzymes and signaling pathways. 2-methyl-N-2-pyrimidinyl-3-furamide has been shown to inhibit the activity of protein kinase C and phosphodiesterase, which are involved in various cellular processes. 2-methyl-N-2-pyrimidinyl-3-furamide has also been shown to inhibit the activation of NF-kappaB, a transcription factor that is involved in inflammation and cancer.
Biochemical and Physiological Effects:
2-methyl-N-2-pyrimidinyl-3-furamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 2-methyl-N-2-pyrimidinyl-3-furamide can inhibit cell proliferation and induce apoptosis in cancer cells. 2-methyl-N-2-pyrimidinyl-3-furamide has also been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases. In vivo studies have shown that 2-methyl-N-2-pyrimidinyl-3-furamide can protect against ischemic brain injury and may be useful in the treatment of stroke.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-N-2-pyrimidinyl-3-furamide in lab experiments is that it is a well-characterized compound that has been extensively studied. This makes it easier to design experiments and interpret results. However, one limitation of using 2-methyl-N-2-pyrimidinyl-3-furamide is that it may have off-target effects, which could complicate the interpretation of results. Additionally, 2-methyl-N-2-pyrimidinyl-3-furamide may not be suitable for all experiments, as its effects may be cell- or tissue-specific.

Future Directions

There are several future directions for research on 2-methyl-N-2-pyrimidinyl-3-furamide. One area of interest is the development of 2-methyl-N-2-pyrimidinyl-3-furamide-based compounds with improved activity and specificity. Another area of interest is the investigation of the molecular mechanisms underlying 2-methyl-N-2-pyrimidinyl-3-furamide's effects. Additionally, the potential therapeutic applications of 2-methyl-N-2-pyrimidinyl-3-furamide in various diseases and conditions warrant further investigation.
Conclusion:
In conclusion, 2-methyl-N-2-pyrimidinyl-3-furamide is a synthetic compound that has potential applications in a variety of scientific research fields. Its synthesis method is well-established, and it has been extensively studied for its scientific research applications. 2-methyl-N-2-pyrimidinyl-3-furamide's mechanism of action is not fully understood, but it has been shown to have a variety of biochemical and physiological effects. There are advantages and limitations to using 2-methyl-N-2-pyrimidinyl-3-furamide in lab experiments, and several future directions for research on 2-methyl-N-2-pyrimidinyl-3-furamide warrant further investigation.

Synthesis Methods

2-methyl-N-2-pyrimidinyl-3-furamide can be synthesized using a variety of methods, including the reaction of 2-chloro-3-formylpyridine with ammonia and furfurylamine. The reaction is performed under basic conditions and yields 2-methyl-N-2-pyrimidinyl-3-furamide as a white crystalline solid. The purity of the compound can be improved using various purification techniques, such as recrystallization or column chromatography.

Scientific Research Applications

2-methyl-N-2-pyrimidinyl-3-furamide has been shown to have potential applications in a variety of scientific research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, 2-methyl-N-2-pyrimidinyl-3-furamide has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, 2-methyl-N-2-pyrimidinyl-3-furamide has been shown to have anti-tumor activity and may be useful in the development of new cancer therapies. In drug discovery, 2-methyl-N-2-pyrimidinyl-3-furamide has been used as a scaffold for the development of new compounds with potential therapeutic activity.